Ethyl 1-(4-fluorophenyl)-4-(2-((4-methoxyphenethyl)amino)-2-oxoethoxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 1-(4-fluorophenyl)-4-[2-[2-(4-methoxyphenyl)ethylamino]-2-oxoethoxy]-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C24H24FN3O6/c1-3-33-24(31)23-20(14-22(30)28(27-23)18-8-6-17(25)7-9-18)34-15-21(29)26-13-12-16-4-10-19(32-2)11-5-16/h4-11,14H,3,12-13,15H2,1-2H3,(H,26,29)
• InChI Key: VSVADVBYALMHEK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NCCC2=CC=C(C=C2)OC)C3=CC=C(C=C3)F
• Molecular Formula: C24H24FN3O6
• Molecular Weight: 469.5 g/mol

Description

Ethyl 1-(4-fluorophenyl)-4-(2-((4-methoxyphenethyl)amino)-2-oxoethoxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C24H24FN3O6 and its molecular weight is 469.469. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Transformations

Synthesis of Metabolites and Derivatives

The synthesis of complex organic compounds, including metabolites of pharmaceuticals, showcases the application of ethyl derivatives in creating biologically active molecules. For example, the efficient syntheses of metabolites of a specific compound (TAK-603) have been achieved, demonstrating the use of protective groups and novel synthetic routes to obtain high yields of desired products (Mizuno et al., 2006). This reflects a broader application in the synthesis of complex molecules for further pharmacological evaluation.

Regioselective Synthetic Routes

The development of regioselective synthetic routes for the creation of 3-alkyl-1-aryl-1H-pyrazole-5-carboxylates highlights the significance of precise chemical transformations in creating molecules with potential therapeutic applications (Ashton & Doss, 1993). This demonstrates the utility of ethyl derivatives in accessing structurally diverse compounds through selective chemical reactions.

Biological Activity and Structural Studies

Characterization and Biological Activity

The synthesis and characterization of molecules such as ethyl 6-amino-8-(4-methoxy phenyl)-9-nitro-2,3,4,8-tetrahydropyrido[2,1b][1,3]thiazine-7-carboxylate provide insights into the structural and biological aspects of ethyl derivatives (Li, Tian, & Wang, 2013). These studies not only reveal the molecular conformation and intermolecular interactions but also evaluate the potential biological activities of these compounds, such as insecticidal properties.

Antimicrobial and Antioxidant Studies

Research on the synthesis of compounds like ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and their evaluation for antimicrobial and antioxidant activities showcase the potential health and therapeutic applications of ethyl derivatives (Raghavendra et al., 2016). This area of research is crucial for discovering new agents that could be effective against various pathogens and oxidative stress.